Cas no 957060-84-3 (4-Borono-3-fluorothioanisole)

4-Borono-3-fluorothioanisole is a fluorinated boronic acid derivative with a thioanisole backbone, offering unique reactivity in cross-coupling reactions such as Suzuki-Miyaura couplings. The presence of both the boronic acid and fluorine substituents enhances its utility in constructing complex aryl-aryl bonds, particularly in pharmaceutical and agrochemical synthesis. The electron-withdrawing fluorine group improves stability and influences regioselectivity, while the thioether moiety provides potential for further functionalization. This compound is particularly valuable in medicinal chemistry for introducing fluorinated aromatic motifs, which can enhance metabolic stability and bioavailability in drug candidates. Its compatibility with palladium-catalyzed reactions makes it a versatile intermediate for tailored molecular architectures.

4-Borono-3-fluorothioanisole structure

Product Name:4-Borono-3-fluorothioanisole

CAS No:957060-84-3

MF:C₇H₈BFO₂S

MW:186.011624336243

MDL:MFCD09027247

CID:839787

Update Time:2025-05-28

4-Borono-3-fluorothioanisole Chemical and Physical Properties

Names and Identifiers

- (2-Fluoro-4-(methylthio)phenyl)boronic acid
- 2-Fluoro-4-methylthiophenylboronic acid
- 2-Fluoro-4-(methylthio)benzeneboronic acid
- 2-Fluoro-4-(methylthio)phenylboronic acid
- 4-Borono-3-fluorothioanisole
- (2-fluoro-4-methylsulfanylphenyl)boronic acid
- B-[2-Fluoro-4-(methylthio)phenyl]boronic acid (ACI)
- [2-Fluoro-4-(methylsulfanyl)phenyl]boronic acid
- [2-Fluoro-4-(methylthio)phenyl]boronic acid
- MDL： MFCD09027247
- Inchi： 1S/C7H8BFO2S/c1-12-5-2-3-6(8(10)11)7(9)4-5/h2-4,10-11H,1H3
- InChI Key： OUFPJVWVFXZKOX-UHFFFAOYSA-N
- SMILES： FC1C(B(O)O)=CC=C(SC)C=1

Computed Properties

Exact Mass: 186.03200
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2

Experimental Properties

PSA: 65.76000
LogP: 0.22740

4-Borono-3-fluorothioanisole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019119973-5g	(2-Fluoro-4-(methylthio)phenyl)boronic acid	957060-84-3	97%	5g	$821.94	2023-08-31
TRC	B689428-25mg	4-Borono-3-fluorothioanisole	957060-84-3		25mg	$ 64.00	2023-04-18
TRC	B689428-50mg	4-Borono-3-fluorothioanisole	957060-84-3		50mg	$ 92.00	2023-04-18
TRC	B689428-100mg	4-Borono-3-fluorothioanisole	957060-84-3		100mg	$ 144.00	2023-04-18
TRC	B689428-250mg	4-Borono-3-fluorothioanisole	957060-84-3		250mg	$ 253.00	2023-04-18
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